2-benzamido-N-(4-methoxybenzyl)-4,5,6,7-tetrahydrobenzo[d]thiazole-4-carboxamide

• IUPAC Name: 2-benzamido-N-[(4-methoxyphenyl)methyl]-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxamide
• InChI: InChI=1S/C23H23N3O3S/c1-29-17-12-10-15(11-13-17)14-24-22(28)18-8-5-9-19-20(18)25-23(30-19)26-21(27)16-6-3-2-4-7-16/h2-4,6-7,10-13,18H,5,8-9,14H2,1H3,(H,24,28)(H,25,26,27)
• InChI Key: WCZUGQBUSYNPBM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC(=O)C2CCCC3=C2N=C(S3)NC(=O)C4=CC=CC=C4
• Molecular Formula: C23H23N3O3S
• Molecular Weight: 421.5 g/mol
• CAS No.: 942004-28-6

Description

“2-benzamido-N-(4-methoxybenzyl)-4,5,6,7-tetrahydrobenzo[d]thiazole-4-carboxamide” is a chemical compound. It has been identified as a potent and specific inhibitor of CK1δ. This compound has shown the ability to inhibit the proliferation of tumor cell lines in a dose and cell line specific manner.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound are not explicitly mentioned in the available resources.

Scientific Research Applications

Synthesis and Biological Activities

The chemical compound 2-benzamido-N-(4-methoxybenzyl)-4,5,6,7-tetrahydrobenzo[d]thiazole-4-carboxamide belongs to a class of compounds that have shown varied biological activities in scientific research, including anti-inflammatory, analgesic, antiproliferative, and antioxidant capacities, as well as potential applications in the treatment of trypanosomatidic infections.

Anti-inflammatory and Analgesic Properties : A study synthesizing novel compounds derived from visnagenone and khellinone demonstrated significant anti-inflammatory and analgesic activities, suggesting potential applications in managing pain and inflammation (Abu‐Hashem et al., 2020).

Antioxidative and Antiproliferative Activities : Another research effort focused on benzimidazole/benzothiazole-2-carboxamides revealed their promising antiproliferative activity against cancer cells and significant antioxidative capacity, indicating their potential as cancer therapeutics and antioxidants (Cindrić et al., 2019).

Anti-trypanosomatidic Agents : The compound's framework has been utilized to enhance benzothiazoles as pteridine reductase-1 (PTR1) inhibitors, presenting a new approach for treating trypanosomatidic infections. This suggests a potential role in developing novel anti-trypanosomatidic agents (Linciano et al., 2019).

Mechanism of Action

This compound acts as a potent and specific inhibitor of CK1δ. It exhibits high affinity towards CK1δ and also inhibits CK1ε. It has been shown to inhibit the proliferation of tumor cell lines in a dose and cell line specific manner.

Safety and Hazards

The safety and hazards associated with this compound are not explicitly mentioned in the available resources.

Future Directions

The development of new highly selective CK1δ and ε specific inhibitors with biological activity has been mentioned as a future direction. These inhibitors could potentially be used in the treatment of various diseases.